(4-benzhydrylpiperazin-1-yl)(1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)methanone
• InChI: InChI=1S/C31H29N5O/c37-31(28-24-32-36(27-16-8-3-9-17-27)30(28)34-18-10-11-19-34)35-22-20-33(21-23-35)29(25-12-4-1-5-13-25)26-14-6-2-7-15-26/h1-19,24,29H,20-23H2
• InChI Key: HDPPQBLNLUHEJK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=C(N(N=C4)C5=CC=CC=C5)N6C=CC=C6
• Molecular Formula: C31H29N5O
• Molecular Weight: 487.6 g/mol

Description

(4-benzhydrylpiperazin-1-yl)(1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C31H29N5O and its molecular weight is 487.607. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Activity

The compound has been associated with anti-inflammatory activities. Specifically, pyrazole derivatives, structurally similar to the mentioned chemical, have been synthesized and evaluated for their in vivo anti-inflammatory activities, showing promising results in carrageenan-induced paw edema tests (Arunkumar, Ilango, Manikandan, & Ramalakshmi, 2009).

Antimicrobial Activity

The research on pyrazole derivatives also extends to antimicrobial properties. Synthesized compounds have shown significant activity against various bacterial and fungal strains, with certain compounds displaying higher antimicrobial activity than standard drugs (Kumar, Meenakshi, Kumar, & Kumar, 2012). Another study elaborated on the synthesis of new pyridine derivatives, indicating modest activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

Anticancer Activity

Regarding anticancer research, (3,5-dimethylpyrazol-1-yl)-[4-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)phenyl]methanone has shown cytotoxic activity against breast, colon, and liver cancer cell lines, with potent inhibitory activity, especially against the fibroblast growth factor receptor (FGFR) (Bakr & Mehany, 2016).

Drug-likeness and Synthetic Methodologies

The synthesis and in vitro investigation of dihydropyrrolone conjugates, which include structures akin to the query compound, have been explored. These studies have highlighted good to moderate activity against bacterial strains, with certain compounds outperforming standard drugs in antimycobacterial, antifungal, and antibacterial capacities. In silico analysis has depicted excellent drug-likeness properties for these synthesized compounds (Pandya, Dave, Patel, & Desai, 2019).